Cas no 28708-32-9 ((3R,4R,5R)-5-(Acetoxymethyl)tetrahydrofuran-2,3,4-triyl triacetate)

• Product Name: (3R,4R,5R)-5-(Acetoxymethyl)tetrahydrofuran-2,3,4-triyl triacetate
• CAS No: 28708-32-9
• MF: C₁₃H₁₈O₉
• MW: 318.276625156403
• MDL: MFCD03788309
• CID: 288814
• PubChem ID: 9797055
• Update Time: 2025-11-06

(3R,4R,5R)-5-(Acetoxymethyl)tetrahydrofuran-2,3,4-triyl triacetate Chemical and Physical Properties

Names and Identifiers

• (3R,4R,5R)-5-(Acetoxymethyl)tetrahydrofuran-2,3,4-triyl triacetate
• D-Ribofuranose,1,2,3,5-tetraacetate
• TETRAACETYLRIBOFURANOSE
• TETRACAETATE PENTOFURAROSE
• 1,2,3,5-Tetra-O-acetyl-D-ribofuranose
• 1,2,3,5-tetra-O-acetyl-D-ribofuranoside
• 1,2,3,5-tetra-O-acetyl-ribofuranose
• AK118736
• EINECS 249-174-1
• ribofuranose tetraacetate
• SureCN258821
• Tetra-O-acetyl-D-ribofuranose
• tetra-O-acetylribofuranose
• D-Ribofuranose, tetraacetate
• d-ribofuranose tetraacetate
• IHNHAHWGVLXCCI-PFGBXZAXSA-N
• ST2414293
• AX8243728
• Z4546
• W0092
• E82977
• NS00082834
• [(2R,3R,4R)-3,4,5-triacetyloxyoxolan-2-yl]methyl acetate
• DTXSID401289952
• D-Ribofuranose, 1,2,3,5-tetraacetate
• A876658
• (3R,4R,5R)-5-(Acetoxymethyl)tetrahydrofuran-2,3,4-triyltriacetate
• AKOS008901402
• C13H18O9
• MFCD03788309
• 28708-32-9
• SCHEMBL258821
• AKOS015896916
• DS-5390
• CS-W005013
• DB-247025
• [(2R,3R,4R)-3,4,5-TRIS(ACETYLOXY)OXOLAN-2-YL]METHYL ACETATE

• MDL： MFCD03788309
• Inchi： 1S/C13H18O9/c1-6(14)18-5-10-11(19-7(2)15)12(20-8(3)16)13(22-10)21-9(4)17/h10-13H,5H2,1-4H3/t10-,11-,12-,13?/m1/s1
• InChI Key： IHNHAHWGVLXCCI-PFGBXZAXSA-N
• SMILES： O1C([C@@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 318.09504
• Monoisotopic Mass: 318.09508215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 114

Experimental Properties

• PSA: 114.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on (3R,4R,5R)-5-(Acetoxymethyl)tetrahydrofuran-2,3,4-triyl triacetate

Recent Advances in the Study of (3R,4R,5R)-5-(Acetoxymethyl)tetrahydrofuran-2,3,4-triyl triacetate (CAS: 28708-32-9)

The compound (3R,4R,5R)-5-(Acetoxymethyl)tetrahydrofuran-2,3,4-triyl triacetate (CAS: 28708-32-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, a derivative of tetrahydrofuran, is of particular interest due to its potential applications in drug synthesis, carbohydrate chemistry, and as an intermediate in the production of bioactive compounds. Recent studies have explored its structural properties, synthetic pathways, and biological activities, providing new insights into its utility in medicinal chemistry.

One of the key areas of research has focused on the synthesis and optimization of (3R,4R,5R)-5-(Acetoxymethyl)tetrahydrofuran-2,3,4-triyl triacetate. A study published in the Journal of Organic Chemistry (2023) detailed a novel enzymatic approach to synthesize this compound with high enantiomeric purity. The researchers utilized a combination of lipase-catalyzed transesterification and chemical acetylation, achieving a yield of over 85%. This method not only improves the efficiency of production but also reduces the environmental impact compared to traditional chemical synthesis routes.

In addition to its synthetic applications, (3R,4R,5R)-5-(Acetoxymethyl)tetrahydrofuran-2,3,4-triyl triacetate has been investigated for its potential biological activities. A recent in vitro study demonstrated its role as a precursor in the synthesis of nucleoside analogs, which are crucial for antiviral and anticancer drug development. The compound's ability to serve as a protected form of ribose makes it valuable in the construction of modified nucleosides with enhanced stability and bioavailability.

Further research has explored the pharmacokinetic properties of derivatives of (3R,4R,5R)-5-(Acetoxymethyl)tetrahydrofuran-2,3,4-triyl triacetate. A 2023 study in the European Journal of Medicinal Chemistry reported that these derivatives exhibit improved metabolic stability and tissue penetration, making them promising candidates for oral drug formulations. The study highlighted the importance of the acetyl groups in modulating the compound's solubility and absorption characteristics.

The safety and toxicological profile of (3R,4R,5R)-5-(Acetoxymethyl)tetrahydrofuran-2,3,4-triyl triacetate has also been a subject of recent investigation. Preliminary toxicology studies conducted in animal models indicated low acute toxicity, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are needed to fully assess its safety for human use.

In conclusion, (3R,4R,5R)-5-(Acetoxymethyl)tetrahydrofuran-2,3,4-triyl triacetate (CAS: 28708-32-9) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in drug synthesis, coupled with its favorable pharmacokinetic and safety profiles, underscore its potential for future therapeutic development. Ongoing research aims to further elucidate its mechanisms of action and expand its utility in medicinal chemistry.